Cas no 105735-38-4 (4-benzyl-1-piperazinecarboximidamide)

• Product Name: 4-benzyl-1-piperazinecarboximidamide
• CAS No: 105735-38-4
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 1163307
• PubChem ID: 160903
• Update Time: 2025-04-20

4-benzyl-1-piperazinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-1-piperazinecarboximidamide
• 1-Piperazinecarboxamidine, 4-benzyl-
• 7773-69-5
• DTXSID40909700
• NCGC00245045-01
• 1-Piperazinecarboximidamide,4-(phenylmethyl)-
• 4-benzylpiperazine-1-carboximidamide
• 4-Benzyl-1-piperazinecarboxamidine
• 5-23-01-00196 (Beilstein Handbook Reference)
• 4-Benzyl-piperazine-1-carboxamidine
• AKOS000225061
• CHEMBL1620245
• 4-Benzyl-1-piperazinecarboximidamide, AldrichCPR
• 105735-38-4
• BRN 0177510
• BAS 00226248
• ALBB-022134
• DB-056251
• STK355234
• 4-BENZYLTETRAHYDRO-1(2H)-PYRAZINECARBOXIMIDAMIDE
• 1-Piperazinecarboximidamide, 4-(phenylmethyl)-, sulfate (1:1)
• SCHEMBL311479
• GQXJKWWOHZLFEG-UHFFFAOYSA-N
• 1-Benzyl-4-(guanidinoiminomethyl)piperazine

• Inchi： 1S/C12H18N4/c13-12(14)16-8-6-15(7-9-16)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H3,13,14)
• InChI Key： GQXJKWWOHZLFEG-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.4Ų